Cas no 60199-34-0 (N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-2-{2-[(4-methylphenyl)sulfonyl]hydrazino}-2-oxoacetamide)

• Product name: N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-2-{2-[(4-methylphenyl)sulfonyl]hydrazino}-2-oxoacetamide
• CAS No: 60199-34-0
• MF: C₁₈H₂₀N₄O₈S
• MW: 452.438403129578
• CID: 1618738
• PubChem ID: 3042684

N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-2-{2-[(4-methylphenyl)sulfonyl]hydrazino}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-2-{2-[(4-methylphenyl)sulfonyl]hydrazino}-2-oxoacetamide
• N-[(1S,2S)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]-2-[2-(4-methylphenyl)sulfonylhydrazinyl]-2-oxoacetamide
• Semioxamazide, 5-(beta-hydroxy-alpha-(hydroxymethyl)-p-nitrophenethyl)-1-(p-tolylsulfonyl)-, L-(+)-threo-
• 60199-34-0
• DTXSID80208941

• Inchi： InChI=1S/C18H20N4O8S/c1-11-2-8-14(9-3-11)31(29,30)21-20-18(26)17(25)19-15(10-23)16(24)12-4-6-13(7-5-12)22(27)28/h2-9,15-16,21,23-24H,10H2,1H3,(H,19,25)(H,20,26)/t15-,16-/m0/s1
• InChI Key： MNLOVMYVUIRREV-HOTGVXAUSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C(=O)NC(CO)C(C2=CC=C(C=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 452.1003
• Monoisotopic Mass: 452.10018478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 199Ų

Experimental Properties

• PSA: 187.97